Cas no 74713-15-8 (Secoxyloganin methyl ester)

• Product Name: Secoxyloganin methyl ester
• CAS No: 74713-15-8
• MF: C₁₈H₂₆O₁₁
• MW: 418.392446994781
• CID: 837221
• PubChem ID: 14105070
• Update Time: 2025-04-19

Secoxyloganin methyl ester Chemical and Physical Properties

Names and Identifiers

• Secoxyloganin methyl ester
• Methyl (2S,3R,4S)-2-(β-D-glucopyranosyloxy)-4-(2-methoxy-2-oxoeth yl)-3-vinyl-3,4-dihydro-2H-pyran-5-carboxylate
• Dimethyl secologanoside
• Dimethyl secologanoside; Secologanoside dimethyl ester
• Secoxyloganinmethylester
• methyl (2S,3R,4S)-3-ethenyl-4-(2-methoxy-2-oxoethyl)-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
• CHEMBL3092673
• HY-N1277
• FS-9009
• AKOS032948725
• CS-0016681
• 74713-15-8
• METHYL (4S,5R,6S)-5-ETHENYL-4-(2-METHOXY-2-OXOETHYL)-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-5,6-DIHYDRO-4H-PYRAN-3-CARBOXYLATE
• DA-67518

• Inchi： 1S/C18H26O11/c1-4-8-9(5-12(20)25-2)10(16(24)26-3)7-27-17(8)29-18-15(23)14(22)13(21)11(6-19)28-18/h4,7-9,11,13-15,17-19,21-23H,1,5-6H2,2-3H3/t8-,9+,11-,13-,14+,15-,17+,18+/m1/s1
• InChI Key： MPCHHOVJEMEKKG-VPNMNMBESA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]1[C@H](C=C)[C@H](CC(=O)OC)C(C(=O)OC)=CO1)O)O)O

Computed Properties

• Exact Mass: 418.14800
• Monoisotopic Mass: 418.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.74
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 586.2±50.0 °C at 760 mmHg
• Flash Point: 204.1±23.6 °C
• PSA: 161.21000
• LogP: -1.80240
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Secoxyloganin methyl ester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether